Cas no 1235438-76-2 (1-(2-Methyl-6-nitrobenzoyl)-1H-imidazole)

• Product Name: 1-(2-Methyl-6-nitrobenzoyl)-1H-imidazole
• CAS No: 1235438-76-2
• MF: C₁₁H₉N₃O₃
• MW: 231.207462072372
• CID: 5054108
• Update Time: 2025-05-24

1-(2-Methyl-6-nitrobenzoyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-6-nitrobenzoyl)-1H-imidazole
• 1-[(2-methyl-6-nitrophenyl)carbonyl]-1H-imidazole
• NE45338
• imidazol-1-yl-(2-methyl-6-nitrophenyl)methanone
• Z992717170
• 1-(2-Methyl-6-nitrobenzoyl)-1H-imidazole

• Inchi： 1S/C11H9N3O3/c1-8-3-2-4-9(14(16)17)10(8)11(15)13-6-5-12-7-13/h2-7H,1H3
• InChI Key： FPNIIKJMFQHXIA-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CC=CC=1C)[N+](=O)[O-])N1C=NC=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 316
• XLogP3: 0.9
• Topological Polar Surface Area: 80.7

1-(2-Methyl-6-nitrobenzoyl)-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-Methyl-6-nitrobenzoyl)-1H-imidazole

Compound CAS No. 1235438-76-2: 1-(2-Methyl-6-nitrobenzoyl)-1H-imidazole

1-(2-Methyl-6-nitrobenzoyl)-1H-imidazole, also known by its CAS number 1235438-76-2, is a heterocyclic organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the imidazole family, which is a five-membered ring containing two nitrogen atoms. The structure of 1-(2-Methyl-6-nitrobenzoyl)-1H-imidazole consists of an imidazole ring fused with a benzene ring, where the benzene ring is substituted with a methyl group at position 2 and a nitro group at position 6. The combination of these substituents imparts unique chemical and biological properties to the molecule.

The synthesis of 1-(2-Methyl-6-nitrobenzoyl)-1H-imidazole involves a series of well-established organic reactions, including Friedländer-type cyclization, which is commonly used for the construction of imidazoles. The starting materials typically include an appropriate aldehyde or ketone, along with an amine or amide derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of the process. These improvements have made the compound more accessible for research and development purposes.

One of the most promising applications of 1-(2-Methyl-6-nitrobenzoyl)-1H-imidazole lies in its potential as a drug candidate. Imidazoles are known for their ability to interact with various biological targets, such as enzymes, receptors, and nucleic acids. Recent studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a valuable lead compound for the development of new therapeutic agents. For instance, research published in 2023 highlighted its ability to inhibit COX-2 enzymes, which are key players in inflammation-related diseases such as arthritis and cancer.

In addition to its pharmacological applications, 1-(2-Methyl-6-nitrobenzoyl)-1H-imidazole has shown potential in materials science. Its aromatic structure and electron-withdrawing substituents make it suitable for use in organic electronics, particularly in the development of semiconducting materials. Researchers have explored its use in organic field-effect transistors (OFETs), where it has demonstrated excellent charge transport properties. These findings suggest that the compound could play a role in the next generation of flexible electronics and optoelectronic devices.

The stability and reactivity of 1-(2-Methyl-6-nitrobenzoyl)-1H-imidazole under various conditions have also been extensively studied. Computational chemistry techniques, such as density functional theory (DFT), have provided insights into its electronic structure and reactivity patterns. These studies have revealed that the nitro group at position 6 significantly influences the compound's redox properties, making it a versatile building block for further chemical modifications.

In conclusion, 1-(2-Methyl-6-nitrobenzoyl)-1H-imidazole (CAS No. 1235438-76-2) is a multifaceted compound with applications spanning drug discovery, materials science, and chemical synthesis. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to various fields of science and technology.